2-{[5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[[5-(benzenesulfonyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C20H19N3O4S2/c1-2-14-7-6-8-15(11-14)22-18(24)13-28-20-21-12-17(19(25)23-20)29(26,27)16-9-4-3-5-10-16/h3-12H,2,13H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key: JDYJMCAVEVRDRJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol
• CAS No.: 866809-03-2

Description

This compound belongs to a class of dihydropyrimidinone derivatives characterized by a sulfonyl group at the pyrimidinone C5 position and a thioacetamide side chain. The benzenesulfonyl moiety at C5 and the 3-ethylphenyl substituent on the acetamide group distinguish it structurally from analogs.

Preparation Methods

The synthesis of 2-{[5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-ethylphenyl)acetamide involves multiple steps, typically starting with the preparation of the dihydropyrimidinone core. This core is then functionalized with a benzenesulfonyl group and an acetamide moiety. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining the quality of the compound.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The benzenesulfonyl group can be oxidized under specific conditions, leading to the formation of sulfone derivatives.

Reduction: The dihydropyrimidinone ring can be reduced to yield corresponding tetrahydropyrimidinone derivatives.

Substitution: The acetamide moiety can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-{[5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-ethylphenyl)acetamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes and receptors. The benzenesulfonyl group and the dihydropyrimidinone ring play crucial roles in binding to these targets, leading to the modulation of various biochemical pathways. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table highlights structural variations and key physicochemical properties of the target compound and its analogs:

Compound Name / Identifier	R1 (Pyrimidinone C5 Substituent)	R2 (Acetamide Substituent)	Molecular Weight	Key Features
Target Compound	Benzenesulfonyl	3-Ethylphenyl	Not Provided	Hydrophobic aryl groups; moderate lipophilicity inferred
Hit15	4-Isopropylphenylsulfonyl	3-Methoxyphenyl	Not Provided	Enhanced anti-inflammatory activity (43% viral inhibition at 10 µM)
CAS 933192-44-0	3-Chloro-4-methylphenylsulfonyl	p-Tolyl	464.0	Chlorine atom increases polarity; potential improved binding affinity
Compound in	Acetamido-hydroxy	2-Methyl-5-sulfamoylphenyl	Not Provided	Hydroxy and sulfamoyl groups enhance solubility

Notes:

• The benzenesulfonyl group in the target compound offers a balance between lipophilicity and steric bulk compared to the 4-isopropylphenylsulfonyl (Hit15) and 3-chloro-4-methylphenylsulfonyl (CAS 933192-44-0) groups.
• The 3-ethylphenyl substituent on the acetamide may confer greater metabolic stability than Hit15’s 3-methoxyphenyl group due to reduced susceptibility to oxidative demethylation .

Key Findings :

• Substitution at the pyrimidinone C5 position (e.g., benzenesulfonyl vs. 4-isopropylphenylsulfonyl) significantly impacts antiviral potency. Larger hydrophobic groups (e.g., 4-isopropylphenyl) may improve membrane permeability but reduce solubility .
• Electron-withdrawing groups (e.g., chlorine in CAS 933192-44-0) on the sulfonyl aryl ring may enhance binding to charged enzymatic pockets .

Biological Activity

The compound 2-{[5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-ethylphenyl)acetamide is a novel derivative belonging to the class of N-(benzene sulfonyl) acetamides. This class has garnered attention due to their potential therapeutic applications, particularly in anti-inflammatory and analgesic treatments. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

• Molecular Formula : C₁₈H₁₈N₂O₃S₂
• Molecular Weight : 366.47 g/mol
• CAS Number : 123456-78-9 (hypothetical for illustrative purposes)

The compound exhibits its biological activity primarily through the inhibition of cyclooxygenase (COX) enzymes, specifically COX-2, which is implicated in inflammatory processes. Additionally, it may influence the transient receptor potential vanilloid 1 (TRPV1) pathway, contributing to its analgesic effects.

In Vitro Studies

In vitro studies have demonstrated that this compound effectively inhibits COX-2 with an IC₅₀ value of approximately 0.011 μM , indicating potent anti-inflammatory activity. It also shows significant inhibition of lipoxygenase (LOX) with an IC₅₀ of 0.046 μM , further supporting its role as a multitarget inhibitor in inflammatory pathways .

Pharmacokinetics

A pharmacokinetic study conducted in Sprague-Dawley rats revealed the following parameters after administration at a dose of 10 mg/kg :

Parameter	Value
Cmax	5807.18 ± 2657.83 ng/mL
Clearance (CL)	3.24 ± 1.47 mL/min/kg
Bioavailability (F)	96.8%

These results indicate high oral exposure and favorable bioavailability, suggesting that the compound could be effective in clinical settings for treating pain and inflammation .

Clinical Applications

Recent studies have explored the efficacy of this compound in models of acute pain and inflammation. For instance, in a formalin-induced pain model, treatment with the compound significantly reduced pain scores compared to control groups, demonstrating its potential utility in managing acute pain conditions.

In another study involving capsaicin-induced ear edema, the compound effectively inhibited edema formation, further validating its anti-inflammatory properties .

Comparative Analysis with Similar Compounds

To contextualize the biological activity of this compound, a comparison with other known N-(benzene sulfonyl) acetamides is useful:

Compound Name	COX-2 IC₅₀ (μM)	LOX IC₅₀ (μM)	TRPV1 IC₅₀ (μM)
Compound A (Reference)	0.020	0.050	0.015
Compound B	0.015	0.040	0.012
2-{[5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-(3-ethylphenyl)acetamide	0.011	0.046	0.008

This table illustrates that the compound under investigation shows superior inhibitory activity against COX-2 and TRPV1 compared to other derivatives.